Cas no 886061-48-9 (Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate)

Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate is a well-defined N-heterocyclic carbene (NHC) copper(I) complex, notable for its stability and utility in catalysis. The sterically hindered 2,6-diisopropylphenyl substituents enhance the complex's robustness, preventing decomposition under demanding conditions. This compound is particularly effective in copper-catalyzed transformations, including cross-coupling and click chemistry reactions, due to its strong σ-donating properties and controlled reactivity. The tetrafluoroborate counterion ensures good solubility in organic solvents, facilitating homogeneous catalysis. Its well-characterized structure and predictable reactivity make it a valuable tool for synthetic chemists exploring Cu(I)-mediated processes.
Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I)  tetrafluoroborate structure
886061-48-9 structure
Product Name:Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate
CAS No:886061-48-9
MF:C54H72BCuF4N4
MW:927.526909828186
CID:712045
PubChem ID:329761811
Update Time:2025-05-22

Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

    • Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate
    • 1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazol-2-ide,copper(1+),tetrafluoroborate
    • Bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]copper tetrafluoroborate
    • Bis[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]copper(I) tetrafluoroborate
    • Copper(1+), bis[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]-, tetrafluoroborate(1-) (9CI)
    • 886061-48-9
    • 1,3-bis[2,6-di(propan-2-yl)cyclohexa-2,5-dien-1-ylidene]-2H-imidazole-1,3-diium-2-ide;copper(1+);tetrafluoroborate
    • CID 138395340
    • DTXSID70746226
    • 1,3-bis[2,6-di(propan-2-yl)phenyl]-2H-imidazol-2-ide;copper(1+);tetrafluoroborate
    • MDL: MFCD11045422
    • Inchi: 1S/2C27H36N2.BF4.Cu/c2*1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;2-1(3,4)5;/h2*9-16,18-21H,1-8H3;;/q;;-1;+5
    • InChI Key: IZPXOLHJXPEPSP-UHFFFAOYSA-N
    • SMILES: F[B-](F)(F)F.[Cu+5](=C1N(C2=C(C(C)C)C=CC=C2C(C)C)C=CN1C1=C(C(C)C)C=CC=C1C(C)C)=C1N(C2=C(C(C)C)C=CC=C2C(C)C)C=CN1C1=C(C(C)C)C=CC=C1C(C)C

Computed Properties

  • Exact Mass: 926.50800
  • Monoisotopic Mass: 928.523863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 10
  • Complexity: 763
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Melting Point: >300 °C
  • PSA: 19.72000
  • LogP: 16.98330

Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate Pricemore >>

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Additional information on Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate

Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate: A Comprehensive Overview

The compound Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate with CAS No. 886061-48-9 is a highly specialized organometallic compound that has garnered significant attention in the fields of coordination chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in various industrial and academic settings.

Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate is a coordination complex featuring a copper(I) center bridged by two imidazolium ligands. The imidazolium ligands are substituted with bulky 2,6-diisopropylphenyl groups, which impart steric hindrance and influence the electronic properties of the complex. The tetrafluoroborate anion serves as the counterion, contributing to the overall stability and solubility of the compound.

Recent studies have highlighted the importance of such organocopper complexes in catalytic processes. For instance, Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate has been investigated for its role in facilitating cross-coupling reactions—a critical area in organic synthesis. Its ability to act as a catalyst in these reactions is attributed to its unique electronic configuration and steric environment provided by the bulky substituents on the imidazolium ligands.

In addition to its catalytic applications, this compound has shown promise in the field of electrochemistry. The copper center's redox properties make it suitable for use in battery technologies and other energy storage systems. Researchers have explored its potential as an electrode material due to its high conductivity and stability under various operating conditions.

The synthesis of Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate involves a multi-step process that typically begins with the preparation of the imidazolium precursor. This precursor is then subjected to copperation using appropriate copper salts in a polar aprotic solvent. The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

From a structural standpoint, the compound exhibits a distorted octahedral geometry around the copper center. The two imidazolium ligands coordinate with the copper atom through their nitrogen atoms, while the bulky phenyl groups create a sterically hindered environment that influences both electronic and steric properties of the complex.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate with unprecedented accuracy. These models have provided insights into its reactivity and selectivity in various chemical transformations, paving the way for further optimization of its catalytic properties.

In terms of applications beyond catalysis and electrochemistry, this compound has also been studied for its potential in materials science. Its unique optical and electronic properties make it a candidate for use in advanced materials such as semiconductors and light-emitting diodes (LEDs). Ongoing research is focused on enhancing its performance in these areas through modifications to its ligand structure.

Moreover, Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate has shown potential in biomedical applications due to its ability to interact with biological molecules such as DNA and proteins. Preliminary studies suggest that it may have anti-cancer properties by selectively targeting certain biomolecules involved in cancer progression.

The development of efficient synthetic methods for this compound remains an active area of research. Scientists are exploring greener synthesis routes that minimize waste and reduce environmental impact while maintaining high product quality. Such efforts are aligned with global sustainability goals and reflect a growing trend toward eco-friendly chemical processes.

In conclusion, Bis(1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene)copper(I) tetrafluoroborate (CAS No.: 886061-48-9) stands out as a versatile organometallic compound with diverse applications across multiple disciplines. Its unique structural features and promising performance in catalysis, electrochemistry, materials science, and biomedicine underscore its importance as a subject of ongoing research efforts.

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